Cas no 139157-01-0 (9-(phenylcarbonyl)-6,7-dihydro-1H-pyrimido[5,4-a]pyrrolizin-4(5H)-one)

• Product name: 9-(phenylcarbonyl)-6,7-dihydro-1H-pyrimido[5,4-a]pyrrolizin-4(5H)-one
• CAS No: 139157-01-0
• MF: C₁₆H₁₃N₃O₂
• MW: 279.293323278427
• CID: 1272830
• PubChem ID: 135463984

9-(phenylcarbonyl)-6,7-dihydro-1H-pyrimido[5,4-a]pyrrolizin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 9-(phenylcarbonyl)-6,7-dihydro-1H-pyrimido[5,4-a]pyrrolizin-4(5H)-one
• 5-benzoyl-4,7,8,9-tetrahydropyrimido[5,4-a]pyrrolizin-1-one
• DTXSID60930374
• 6,7-Dihydro-9-benzoyl-1H-pyrimido(5,4-a)pyrrolizin-4(5H)-one
• BRN 5446798
• 139157-01-0
• 5,6-Trimethylene-7-benzoylpyrrolo(3,4-d)pyrimidin-4-one
• (4-Hydroxy-6,7-dihydro-5H-pyrimido[5,4-a]pyrrolizin-9-yl)(phenyl)methanone
• SR-01000199186-1
• 5-benzoyl-2,7,8,9-tetrahydropyrimido[5,4-a]pyrrolizin-1-one
• 1H-Pyrimido(5,4-a)pyrrolizin-4(5H)-one, 6,7-dihydro-9-benzoyl-
• SR-01000199186

• Inchi： InChI=1S/C16H13N3O2/c20-15(10-5-2-1-3-6-10)14-13-12(16(21)18-9-17-13)11-7-4-8-19(11)14/h1-3,5-6,9H,4,7-8H2,(H,17,18,21)
• InChI Key： ZWBYDLOAEFFZJQ-UHFFFAOYSA-N
• SMILES： C1CC2=C3C(=C(N2C1)C(=O)C4=CC=CC=C4)N=CNC3=O

Computed Properties

• Exact Mass: 279.10089
• Monoisotopic Mass: 279.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.5Ų
• XLogP3: 1.5

Experimental Properties

• Density: 1.46
• Boiling Point: 566.2°C at 760 mmHg
• Flash Point: 296.3°C
• Refractive Index: 1.75
• PSA: 63.46